![molecular formula C7H9NO3 B6202694 methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate CAS No. 1497856-61-7](/img/no-structure.png)
methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is a chemical compound with the formula C7H9NO3 and a molecular weight of 155.15 . It is used in various chemical reactions and can be procured in bulk for manufacturing and sourcing .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 155.15 . Other physical and chemical properties such as melting point, boiling point, density, and toxicity information would typically be available in a detailed chemical properties report .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate involves the reaction of a cyclobutane derivative with a nitrile and a carboxylic acid derivative.", "Starting Materials": [ "Methyl cyclobutane-1-carboxylate", "Sodium cyanide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl chloroformate" ], "Reaction": [ "Step 1: Methyl cyclobutane-1-carboxylate is reacted with sodium cyanide in the presence of hydrochloric acid to form methyl 1-cyanocyclobutane-1-carboxylate.", "Step 2: Methyl 1-cyanocyclobutane-1-carboxylate is then reacted with sodium hydroxide to form methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.", "Step 3: Finally, methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is reacted with ethyl chloroformate to form the desired product, methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate." ] } | |
1497856-61-7 | |
Molecular Formula |
C7H9NO3 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.